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Compound of Interest

Compound Name: Dimestrol

Cat. No.: B1670655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimestrol, also known as dianisylhexene or diethylstilbestrol dimethyl ether, is a synthetic,

nonsteroidal estrogen belonging to the stilbestrol group.[1] Structurally related to the more

widely known diethylstilbestrol (DES), Dimestrol has been utilized in clinical settings for

hormone therapy. Its applications include the management of delayed female puberty,

hypogonadism, and symptoms associated with menopause and postmenopause.[1] It is

recognized for its ability to induce the development of female secondary sexual characteristics

in cases of delayed puberty or hypogonadism.[1] Additionally, Dimestrol has been used as a

growth promoter in livestock.[1] This technical guide provides a comprehensive overview of the

biological activities and physiological effects of Dimestrol, with a focus on its mechanism of

action, estrogenic activity, and available data from preclinical and clinical studies.

Chemical and Physical Properties
Dimestrol is chemically designated as 4,4'-dimethoxy-α,α'-diethylstilbene. Its fundamental

properties are summarized in the table below.
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Property Value Reference

IUPAC Name

1-methoxy-4-[(E)-4-(4-

methoxyphenyl)hex-3-en-3-

yl]benzene

[1]

Synonyms
Dianisylhexene,

Diethylstilbestrol dimethyl ether
[1]

CAS Number 130-79-0 [1]

Molecular Formula C20H24O2 [1]

Molar Mass 296.410 g/mol [1]

Mechanism of Action
As a synthetic estrogen, Dimestrol is presumed to exert its biological effects primarily through

its interaction with estrogen receptors (ERs), principally ERα and ERβ. While direct binding

affinity data for Dimestrol is not readily available in the public domain, its structural similarity to

DES suggests a comparable mechanism of action. DES is a potent agonist for both ERα and

ERβ.[2] The binding of an estrogenic ligand to these receptors initiates a cascade of molecular

events that can be broadly categorized into genomic and non-genomic signaling pathways.

Genomic Signaling Pathway
The classical genomic pathway involves the binding of Dimestrol to ERs located

predominantly in the nucleus. This binding induces a conformational change in the receptor,

leading to its dimerization and subsequent interaction with specific DNA sequences known as

estrogen response elements (EREs) in the promoter regions of target genes. This interaction

modulates the transcription of these genes, leading to the synthesis or repression of specific

proteins that mediate the physiological effects of estrogens.
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Select Immature Female Mice
(e.g., 20-21 days old)

Acclimation Period
(at least 5 days)

Randomize into Treatment Groups
(Control, Reference Estrogen, Test Substance)

Daily Administration of Test Substance
(e.g., oral gavage or subcutaneous injection)

for 3 consecutive days

Necropsy approximately 24 hours
after the last dose

Dissect Uterus and Trim
of excess fat and connective tissue

Weigh Uterus (wet weight)

Data Analysis:
Compare uterine weights of treated groups

to the control group

Determine Estrogenic Activity

p-Methoxypropiophenone Reductive Coupling
(e.g., McMurry Reaction) Dimestrol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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